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Compound of Interest

Compound Name: 2-Methylbutyrylglycine-d9

Cat. No.: B588338 Get Quote

2-Methylbutyrylglycine is not synthesized de novo but is a catabolic product of L-isoleucine.

When the normal catabolic pathway of L-isoleucine is impaired, for instance by a deficiency in

the SBCAD enzyme, the intermediate 2-methylbutyryl-CoA accumulates in the mitochondria.[1]

This accumulated intermediate is then conjugated with glycine by the enzyme glycine N-

acyltransferase to form 2-Methylbutyrylglycine, which is subsequently excreted in the urine.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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